Cas no 3658-63-7 (Decanoic acid,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,10,10,10-octadecafluoro-9-(trifluoromethyl)-,ammonium salt (1:1))
3658-63-7 structure
Product Name:Decanoic acid,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,10,10,10-octadecafluoro-9-(trifluoromethyl)-,ammonium salt (1:1)
CAS No:3658-63-7
MF:C11H4F21NO2
MW:581.121437072754
CID:316703
PubChem ID:21115478
Update Time:2025-04-19
Decanoic acid,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,10,10,10-octadecafluoro-9-(trifluoromethyl)-,ammonium salt (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Decanoic acid,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,10,10,10-octadecafluoro-9-(trifluoromethyl)-,ammonium salt (1:1)
- Ammonium octadecafluoro-9-(trifluoromethyl)decanoate
- Ammonium octadecfluoro-9-(trifluoromethyl)decanoate
- Decanoic acid, 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,10,10,10-octadecafluoro-9-(trifluoromethyl)-, ammonium salt
- Decanoic acid, octadecafluoro-9-(trifluoromethyl)-, ammonium salt
- henicosafluoroundecanoic acid ammoniate (1:1)
- 3658-63-7
- NS00110590
- SCHEMBL22686689
- DTXSID50880197
- Ammonium perfluoro-9-(methyl)decanoate
-
- Inchi: 1S/C11HF21O2.H3N/c12-2(13,1(33)34)4(15,16)6(19,20)8(23,24)9(25,26)7(21,22)5(17,18)3(14,10(27,28)29)11(30,31)32;/h(H,33,34);1H3
- InChI Key: AAQYFENFDQNVMY-UHFFFAOYSA-N
- SMILES: FC(C(C(C(C(C(C(=O)[O-])(F)F)(F)F)(F)F)(F)F)(F)F)(C(C(C(F)(F)F)(C(F)(F)F)F)(F)F)F.[NH4+]
Computed Properties
- Exact Mass: 580.99062
- Monoisotopic Mass: 580.9906698g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 23
- Heavy Atom Count: 35
- Rotatable Bond Count: 7
- Complexity: 766
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 41.1Ų
Experimental Properties
- PSA: 72.3
Decanoic acid,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,10,10,10-octadecafluoro-9-(trifluoromethyl)-,ammonium salt (1:1) Related Literature
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
3658-63-7 (Decanoic acid,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,10,10,10-octadecafluoro-9-(trifluoromethyl)-,ammonium salt (1:1)) Related Products
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